1-(2-Thienyl)-1-propanone
1-(2-Thienyl)-1-propanone
2-Propanoylthiophene, also known as ethyl 2-thienyl ketone or 1-(2-thienyl)propanone, belongs to the class of organic compounds known as aryl alkyl ketones. These are ketones have the generic structure RC(=O)R', where R = aryl group and R'=alkyl group. 2-Propanoylthiophene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-propanoylthiophene is primarily located in the cytoplasm. 2-Propanoylthiophene has a caramel and creamy taste.
Brand Name:
Vulcanchem
CAS No.:
13679-75-9
VCID:
VC0081800
InChI:
InChI=1S/C7H8OS/c1-2-6(8)7-4-3-5-9-7/h3-5H,2H2,1H3
SMILES:
CCC(=O)C1=CC=CS1
Molecular Formula:
C7H8OS
Molecular Weight:
140.2 g/mol
1-(2-Thienyl)-1-propanone
CAS No.: 13679-75-9
Main Products
VCID: VC0081800
Molecular Formula: C7H8OS
Molecular Weight: 140.2 g/mol
| CAS No. | 13679-75-9 |
|---|---|
| Product Name | 1-(2-Thienyl)-1-propanone |
| Molecular Formula | C7H8OS |
| Molecular Weight | 140.2 g/mol |
| IUPAC Name | 1-thiophen-2-ylpropan-1-one |
| Standard InChI | InChI=1S/C7H8OS/c1-2-6(8)7-4-3-5-9-7/h3-5H,2H2,1H3 |
| Standard InChIKey | MFPZQZZWAMAHOY-UHFFFAOYSA-N |
| SMILES | CCC(=O)C1=CC=CS1 |
| Canonical SMILES | CCC(=O)C1=CC=CS1 |
| Description | 2-Propanoylthiophene, also known as ethyl 2-thienyl ketone or 1-(2-thienyl)propanone, belongs to the class of organic compounds known as aryl alkyl ketones. These are ketones have the generic structure RC(=O)R', where R = aryl group and R'=alkyl group. 2-Propanoylthiophene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-propanoylthiophene is primarily located in the cytoplasm. 2-Propanoylthiophene has a caramel and creamy taste. |
| PubChem Compound | 26179 |
| Last Modified | Nov 11 2021 |
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